Cas no 13816-33-6 (4-(propan-2-yl)benzonitrile)

4-(propan-2-yl)benzonitrile structure
4-(propan-2-yl)benzonitrile structure
Product Name:4-(propan-2-yl)benzonitrile
CAS No:13816-33-6
MF:C10H11N
MW:145.201042413712
MDL:MFCD00052966
CID:87170
PubChem ID:26289
Update Time:2025-04-18

4-(propan-2-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-Isopropylbenzonitrile
    • 4-Cyanocumene
    • 3-isopropylbenzonitrile
    • 4-propan-2-ylbenzonitrile
    • Cuminic nitrile
    • Cuminonitrile
    • p-isopropyl-benzonitril
    • 4-(1-methylethyl)benzonitrile
    • 4-(1-methylethyl)-benzonitril
    • cuminyl nitrile
    • p-cyanocumene
    • SPICENYL
    • CUMIN NITRILE
    • 4-Isopropylbenzonitril
    • Cuminicnitrile
    • 4-(propan-2-yl)benzonitrile
    • MDL： MFCD00052966
    • Inchi： 1S/C10H11N/c1-8(2)10-5-3-9(7-11)4-6-10/h3-6,8H,1-2H3
    • InChI Key： YFDJCWXBKWRDPW-UHFFFAOYSA-N
    • SMILES： CC(C1C=CC(C#N)=CC=1)C
    • BRN： 1932883

Computed Properties

  • Exact Mass: 145.08900
  • Monoisotopic Mass: 145.089
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 23.8A^2

Experimental Properties

  • Color/Form: liquid
  • Density: 1.0641 (estimate)
  • Melting Point: 51.5°C (estimate)
  • Boiling Point: 88-90°C 5mm
  • Flash Point: 88-90°C/5mm
  • Refractive Index: 1.5180
  • PSA: 23.79000
  • LogP: 2.68168
  • Solubility: Not determined

4-(propan-2-yl)benzonitrile Security Information

  • Hazard Statement： Irritant
  • Hazard Category Code： 36/37/38-43
  • Safety Instruction： S26-S37/39
  • RTECS：DI4650000
  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT
  • TSCA：Yes
  • Risk Phrases：R36/37/38
  • Safety Term：S26;S37/39

4-(propan-2-yl)benzonitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

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4-(propan-2-yl)benzonitrile Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:13816-33-6)4-(propan-2-yl)benzonitrile
Order Number:A981960
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 16:49
Price ($):426.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:13816-33-6)4-(propan-2-yl)benzonitrile
A981960
Purity:99%
Quantity:25g
Price ($):426.0
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